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Compound of Interest

Compound Name: 8-Methylquinoline

Cat. No.: B175542 Get Quote

Comprehensive Safety Guide for Handling 8-
Methylquinoline
This guide provides essential safety and logistical information for the handling and disposal of

8-Methylquinoline, tailored for researchers, scientists, and drug development professionals.

The following procedural guidance is designed to ensure safe laboratory operations.

Hazard Summary
8-Methylquinoline is a chemical that requires careful handling due to its potential health

hazards. It is classified as causing skin irritation, serious eye irritation, and potential respiratory

irritation[1][2][3][4][5][6]. The substance is a combustible liquid and may be sensitive to light[1]

[3]. In case of fire, suitable extinguishing media include dry chemical, carbon dioxide, or Halon

extinguishers[1][3].

GHS Hazard Statements:

H315: Causes skin irritation[1][3][6]

H319: Causes serious eye irritation[1][3][6]

H335: May cause respiratory irritation[1][3][6]
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The use of appropriate Personal Protective Equipment (PPE) is mandatory to minimize

exposure and ensure personal safety. The selection of PPE should be based on the specific

laboratory task being performed.

Task Eye/Face Protection Skin Protection
Respiratory

Protection

Routine Handling &

Preparation

Tightly fitting safety

goggles with side-

shields (conforming to

EN 166 or NIOSH

standards)[1].

Chemical-resistant

gloves (e.g., Nitrile

rubber), lab coat, and

impervious clothing.

Gloves must be

inspected before

use[1][2].

Work in a well-

ventilated area or

chemical fume hood.

Respirator use is not

typically required if

ventilation is

adequate.

Weighing or Aliquoting

Tightly fitting safety

goggles with side-

shields[1]. Face shield

if there is a splash

hazard.

Chemical-resistant

gloves and a lab coat

are required. Ensure

exposed skin is

covered[1][2].

If dust or aerosols

may be generated,

use a NIOSH-

approved half-face

respirator with an

organic vapor/acid

gas cartridge and a

dust/mist filter[3].

Spill Cleanup

Tightly fitting safety

goggles and a face

shield[7].

Fire/flame resistant

and impervious

clothing. Chemical-

impermeable

gloves[1].

A full-face respirator

or a self-contained

breathing apparatus

(SCBA) should be

used, especially in

poorly ventilated

areas[1][3]. A type

ABEK (EN14387)

respirator filter is also

recommended.
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Adherence to this protocol is critical to prevent accidental exposure.

Ventilation: Always handle 8-Methylquinoline in a well-ventilated area, preferably within a

chemical fume hood[1][2][4].

Avoid Contact: Take all necessary precautions to avoid direct contact with skin and eyes[1]

[4].

Prevent Aerosol Formation: Avoid the formation and inhalation of dust, mists, or vapors[1][2]

[4][5].

Grounding: To prevent fires caused by electrostatic discharge, use non-sparking tools and

ensure equipment is properly grounded[1].

Hygiene: Wash hands and any exposed skin thoroughly with soap and water after

handling[1][2][4][5]. Contaminated work clothing should not be allowed out of the

workplace[8].

Clothing: Remove any contaminated clothing immediately and wash it before reuse[1][2][5].

First Aid Measures
Immediate and appropriate first aid is crucial in the event of an exposure.

Eye Contact: Immediately flush the eyes with plenty of water for at least 15-20 minutes, also

under the eyelids[2][3]. Remove contact lenses if present and easy to do so[1][2][5]. Seek

immediate medical attention, even if no symptoms like redness or irritation develop[3].

Skin Contact: Take off contaminated clothing immediately[1]. Wash the affected area with

plenty of soap and water for at least 15 minutes[2][3][8]. If skin irritation persists, consult a

physician[1][2].

Inhalation: Move the affected person to fresh air and keep them in a position comfortable for

breathing[1][2][5]. If breathing is difficult, administer oxygen[1]. If the person is not breathing,

provide artificial respiration, but avoid mouth-to-mouth resuscitation if the chemical was

ingested or inhaled[1][8]. Get medical attention if symptoms occur or if you feel unwell[2][6].
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Ingestion: Do NOT induce vomiting[3]. Rinse the mouth thoroughly with water[1][2]. Never

give anything by mouth to an unconscious person[1]. Call a physician or Poison Control

Center immediately[1][3][8].

Accidental Release (Spill Response) Protocol
In the event of a spill, follow these steps to ensure safety and proper containment.

Evacuate & Secure: Immediately evacuate personnel from the spill area and ensure the area

is well-ventilated[1]. Keep people away and upwind of the spill[1].

Remove Ignition Sources: Eliminate all sources of ignition, such as sparks or open flames,

from the vicinity[1].

Don PPE: Before addressing the spill, put on the appropriate PPE as detailed in the table

above, including respiratory protection, chemical-resistant gloves, and eye/face protection[1]

[2].

Contain Spill: Prevent further leakage if it is safe to do so. Do not allow the chemical to enter

drains or waterways[1][4].

Absorb: For liquid spills, use an inert absorbent material (e.g., vermiculite, sand, or earth) to

soak up the chemical[2][4][7].

Collect & Store: Carefully collect the absorbed material using non-sparking tools and place it

into a suitable, closed, and labeled container for disposal[1][2][4].

Decontaminate: Wash the spill area with a 60-70% ethanol solution followed by a soap and

water solution[3].

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/8-Methylquinoline
https://www.echemi.com/sds/8-methylquinoline-pid_Rock5786.html
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.echemi.com/sds/8-methylquinoline-pid_Rock5786.html
https://www.echemi.com/sds/8-methylquinoline-pid_Rock5786.html
https://pubchem.ncbi.nlm.nih.gov/compound/8-Methylquinoline
https://mmbio.byu.edu/0000017b-413c-d95f-a1ff-5dbf873f0001/sds-sheets-8-hydroxyquinolin-cr-acs-100g-pdf-pdf
https://www.echemi.com/sds/8-methylquinoline-pid_Rock5786.html
https://www.echemi.com/sds/8-methylquinoline-pid_Rock5786.html
https://www.echemi.com/sds/8-methylquinoline-pid_Rock5786.html
https://www.echemi.com/sds/8-methylquinoline-pid_Rock5786.html
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.echemi.com/sds/8-methylquinoline-pid_Rock5786.html
https://www.fishersci.com/store/msds?partNumber=AC303620050&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.fishersci.com/store/msds?partNumber=AC303620050&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC295141000&productDescription=6-METHYLQUINOLINE+100GR&vendorId=VN00032119&countryCode=US&language=en
https://www.echemi.com/sds/8-methylquinoline-pid_Rock5786.html
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.fishersci.com/store/msds?partNumber=AC303620050&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/8-Methylquinoline
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b175542?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spill Detected

1. Evacuate Area
2. Remove Ignition Sources

3. Don Full PPE
(Respirator, Gloves, Goggles)

4. Contain Spill
Prevent entry to drains

5. Absorb with
Inert Material

6. Collect Waste in
Sealed Container

7. Decontaminate Area

Disposal & Reporting Complete

Follow Disposal Plan
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Caption: Workflow for 8-Methylquinoline Spill Response.
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Proper storage and disposal are essential for laboratory safety and environmental protection.

Storage Conditions:

Store in a tightly closed container in a dry, cool, and well-ventilated place[1][2][4][6].

The storage area should be locked to restrict access[1][6][8].

Store away from incompatible materials such as strong oxidizing agents, strong acids, and

strong reducing agents[4].

Disposal Plan:

Disposal of 8-Methylquinoline and any contaminated materials must be handled as

hazardous waste[4].

Dispose of the contents and container at an approved waste disposal plant or a licensed

treatment and disposal facility[1][2][6][8].

Do not empty into drains or release into the environment[2][4].

Always consult and adhere to all applicable local, regional, and national regulations for

hazardous waste disposal[1][4].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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